![molecular formula C19H22FN3O B5305601 N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide](/img/structure/B5305601.png)
N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide is a chemical compound that belongs to the class of piperidine derivatives. It has been found to exhibit potential therapeutic effects in various scientific research studies.
Mechanism of Action
The exact mechanism of action of N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide is not fully understood. However, it has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a serotonin-norepinephrine reuptake inhibitor (SNRI). It has also been found to exhibit affinity for various other receptors in the brain, including the dopamine and histamine receptors.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to increase the levels of serotonin and norepinephrine in the brain, which can lead to improved mood and decreased anxiety. It has also been found to exhibit analgesic effects, which may be beneficial in the treatment of neuropathic pain.
Advantages and Limitations for Lab Experiments
N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide has several advantages and limitations for lab experiments. One advantage is that it exhibits potential therapeutic effects in various neurological disorders, making it a promising candidate for further research. However, one limitation is that its exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for the research of N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide. One direction is to further investigate its potential use as an antidepressant, anxiolytic, and antipsychotic agent. Another direction is to explore its potential use in the treatment of neuropathic pain and other neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective therapeutic agents based on its structure and properties.
Conclusion:
In conclusion, this compound is a promising chemical compound that exhibits potential therapeutic effects in various neurological disorders. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent and to develop more effective treatments based on its properties.
Synthesis Methods
N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis involves the reaction of 2-bromo-1-(2-fluorobenzyl)piperidine with 2-pyridinecarboxaldehyde, followed by reduction with sodium borohydride. The final step involves the reaction of the resulting intermediate with acetic anhydride to yield the final product.
Scientific Research Applications
N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide has been found to exhibit potential therapeutic effects in various scientific research studies. It has been studied for its potential use as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in the treatment of neuropathic pain and other neurological disorders.
properties
IUPAC Name |
N-[(2-fluorophenyl)methyl]-2-(2-pyridin-2-ylpiperidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3O/c20-16-8-2-1-7-15(16)13-22-19(24)14-23-12-6-4-10-18(23)17-9-3-5-11-21-17/h1-3,5,7-9,11,18H,4,6,10,12-14H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZZQMMARHXTKDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C2=CC=CC=N2)CC(=O)NCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.